Cas no 1178836-15-1 ((6-Chloropyridazin-3-yl)(4-ethylpiperazin-1-yl)methanone)

• Product Name: (6-Chloropyridazin-3-yl)(4-ethylpiperazin-1-yl)methanone
• CAS No: 1178836-15-1
• MF: C₁₁H₁₅ClN₄O
• MW: 254.716000795364
• MDL: MFCD12613951
• CID: 823614
• PubChem ID: 60857876
• Update Time: 2025-06-11

(6-Chloropyridazin-3-yl)(4-ethylpiperazin-1-yl)methanone Chemical and Physical Properties

Names and Identifiers

• (6-Chloropyridazin-3-yl)(4-ethylpiperazin-1-yl)methanone
• (6-Chloro-pyridazin-3-yl)-(4-ethyl-piperazin-1-yl)-methanone
• (6-chloropyridazin-3-yl)-(4-ethylpiperazin-1-yl)methanone
• AKOS010077421
• 1178836-15-1
• DTXSID20734037
• DB-032029
• CS-0084016
• F52433
• MFCD12613951

• MDL： MFCD12613951
• Inchi： 1S/C11H15ClN4O/c1-2-15-5-7-16(8-6-15)11(17)9-3-4-10(12)14-13-9/h3-4H,2,5-8H2,1H3
• InChI Key： HPBFRWJWWDZKPC-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(N2CCN(CC)CC2)=O)N=N1

Computed Properties

• Exact Mass: 254.0934388g/mol
• Monoisotopic Mass: 254.0934388g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 49.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on (6-Chloropyridazin-3-yl)(4-ethylpiperazin-1-yl)methanone

Introduction to (6-Chloropyridazin-3-yl)(4-ethylpiperazin-1-yl)methanone and Its Applications in Modern Chemical Biology

Chemical compounds play a pivotal role in the advancement of pharmaceutical sciences, particularly in the development of novel therapeutic agents. Among these, the compound with the CAS number 1178836-15-1 and the product name (6-Chloropyridazin-3-yl)(4-ethylpiperazin-1-yl)methanone has garnered significant attention due to its unique structural properties and potential biological activities. This introduction aims to provide a comprehensive overview of this compound, its chemical characteristics, and its emerging applications in contemporary research.

The molecular structure of (6-Chloropyridazin-3-yl)(4-ethylpiperazin-1-yl)methanone consists of two distinct pharmacophoric regions: a pyridazine moiety and a piperazine ring. The pyridazine ring, characterized by a nitrogen atom at the 6-position substituted with a chlorine atom, contributes to the compound's overall reactivity and interaction with biological targets. The presence of the 4-ethylpiperazine group further enhances its potential as a scaffold for drug development, owing to the piperazine's ability to modulate neurotransmitter systems and interact with various enzymes.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting neurological disorders. The combination of the pyridazine and piperazine moieties in (6-Chloropyridazin-3-yl)(4-ethylpiperazin-1-yl)methanone makes it an attractive candidate for investigating potential therapeutic effects on conditions such as depression, anxiety, and cognitive impairments. Studies have shown that derivatives of this compound exhibit promising pharmacological properties, including serotonin receptor modulation and antipsychotic activity.

The synthesis of (6-Chloropyridazin-3-yl)(4-ethylpiperazin-1-yl)methanone involves multi-step organic reactions that highlight the compound's synthetic versatility. The chloropyridazine core can be functionalized through various chemical transformations, allowing researchers to explore different derivatives with tailored biological activities. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to introduce the 4-ethylpiperazine moiety efficiently. These methods not only enhance yield but also improve the purity of the final product, which is crucial for subsequent biological evaluations.

One of the most compelling aspects of (6-Chloropyridazin-3-yl)(4-ethylpiperazin-1-yl)methanone is its potential as a lead compound for drug discovery. Preclinical studies have demonstrated that this compound interacts with multiple targets, suggesting its utility in developing multitargeted therapeutics. Such an approach is particularly relevant in addressing complex diseases that involve multiple pathological pathways. The ability of this compound to modulate neurotransmitter systems makes it a valuable tool for investigating the underlying mechanisms of neurological disorders.

The pharmacokinetic properties of (6-Chloropyridazin-3-yl)(4-ethylpiperazin-1-yl)methanone are also worth mentioning. Preliminary data indicate that the compound exhibits reasonable oral bioavailability and metabolic stability, which are critical factors for its clinical translation. Additionally, its favorable solubility profile allows for easy formulation into various pharmaceutical dosage forms, enhancing its therapeutic potential.

In conclusion, (6-Chloropyridazin-3-yl)(4-ethylpiperazin-1-yl)methanone, identified by CAS number 1178836-15-1, represents a significant advancement in chemical biology research. Its unique structural features and promising pharmacological properties make it an invaluable asset in the quest for novel therapeutic agents. As research continues to uncover new applications for this compound, it is expected to play an increasingly important role in addressing some of today's most challenging medical conditions.